Cas no 110579-19-6 (Acetamide,2-[[1-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-4-nitro-1H-imidazol-5-yl]sulfonyl]-)

• Product Name: Acetamide,2-[[1-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-4-nitro-1H-imidazol-5-yl]sulfonyl]-
• CAS No: 110579-19-6
• MF: C₁₄H₁₅N₅O₈S
• MW: 413.362601518631
• CID: 199597
• PubChem ID: 3066584
• Update Time: 2025-04-19

Acetamide,2-[[1-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-4-nitro-1H-imidazol-5-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[[1-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-4-nitro-1H-imidazol-5-yl]sulfonyl]-
• 2-[3-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-5-nitroimidazol-4-yl]sulfonylacetamide
• DTXSID90149316
• Acetamide, 2-((1-((4-methoxy-3-nitrophenyl)methyl)-2-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl)-
• 110579-19-6
• BRN 5667107

• Inchi： 1S/C14H15N5O8S/c1-8-16-13(19(23)24)14(28(25,26)7-12(15)20)17(8)6-9-3-4-11(27-2)10(5-9)18(21)22/h3-5H,6-7H2,1-2H3,(H2,15,20)
• InChI Key： GMMWXOPOSSRQGW-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)(C1=C([N+](=O)[O-])N=C(C)N1CC1C=CC(=C(C=1)[N+](=O)[O-])OC)(=O)=O

Computed Properties

• Exact Mass: 413.06425
• Monoisotopic Mass: 413.06413363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 204Ų

Experimental Properties

• PSA: 190.56